GSK2820151
Description
GSK2820151 is an orally bioavailable inhibitor of the bromodomain and extra-terminal (BET) family of proteins, with potential antineoplastic activity. Upon oral administration, the BET inhibitor this compound binds to the acetylated lysine recognition motifs
Scientific Research Applications
Overview of GSK2820151 in Research
This compound is primarily studied for its potential in cancer treatment. Its role as a Bromodomain (BRD) Extra Terminal (BET) inhibitor is pivotal in research exploring new cancer therapies. BET proteins are involved in regulating transcription, cell growth, and survival, and inhibiting BET protein binding to chromatin can lead to significant antitumor effects (Gadgeel et al., 2017).
This compound in Cancer Research
A first-in-human phase I dose escalation study of this compound in patients with advanced or recurrent solid tumors has been conducted to investigate its maximum tolerated dose and efficacy. This study is part of ongoing research to evaluate the therapeutic potential of this compound in solid tumors. The study utilized an accelerated dose titration followed by a conventional dose escalation phase, focusing on the safety, pharmacokinetics, pharmacodynamics, and clinical activity of orally administered this compound (Gadgeel et al., 2017).
Properties
Molecular Formula |
C22H32ClN3O3 |
|---|---|
Appearance |
Solid powder |
synonyms |
GSK2820151; GSK-2820151; GSK 2820151.; Unknown |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
